Cas no 2137432-89-2 (1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel-
• CAS No: 2137432-89-2
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5276704
• PubChem ID: 165953377
• Update Time: 2025-08-04

1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel-
• rac-1-{1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
• EN300-695742
• 2137432-89-2

• Inchi： 1S/C10H18N4O/c1-2-10(15)9-6-14(13-12-9)8-4-3-7(11)5-8/h6-8,10,15H,2-5,11H2,1H3/t7-,8+,10?/m0/s1
• InChI Key： FYDMSBFMWBZULT-VLCSVPMDSA-N
• SMILES： OC(CC)C1=CN([C@@H]2CC[C@@H](C2)N)N=N1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 390.7±52.0 °C(Predicted)
• pka: 13.09±0.20(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel- (CAS No. 2137432-89-2)

The compound 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel- (CAS No. 2137432-89-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its triazole core, combined with a cyclopentyl amine moiety, makes it a versatile scaffold for designing bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in targeting enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 1H-1,2,3-Triazole-4-methanol derivatives has surged due to their role in drug development and bioconjugation. The presence of both amino and hydroxymethyl functional groups in this compound enables diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules. This aligns with the growing interest in click chemistry and fragment-based drug design, which are frequently searched topics in scientific literature and AI-driven research platforms.

The stereochemistry of 1-[(1R,3S)-3-aminocyclopentyl] further enhances its utility in chiral synthesis, a critical aspect of modern pharmaceutical manufacturing. As the industry shifts toward enantioselective catalysis, compounds like this are increasingly explored for their ability to produce optically pure intermediates. This trend is reflected in search queries related to asymmetric synthesis and green chemistry, highlighting the compound's relevance to sustainable drug production.

From a structural-activity relationship (SAR) perspective, the α-ethyl substitution in 1H-1,2,3-Triazole-4-methanol introduces steric and electronic effects that can fine-tune binding affinity. Such features are crucial for optimizing lead compounds in oncology and neurological disorder research, areas where users frequently search for novel therapeutic agents. Additionally, its rel- configuration offers flexibility in racemic studies, a topic often discussed in drug formulation forums.

Beyond pharmaceuticals, CAS No. 2137432-89-2 has potential applications in material science, particularly in designing functional polymers and ligands for catalysis. Its triazole ring is known for stability under physiological conditions, a property highly sought after in biomaterials research. This connects to trending searches on smart materials and drug delivery systems, further broadening its interdisciplinary appeal.

In summary, 1H-1,2,3-Triazole-4-methanol, 1-[(1R,3S)-3-aminocyclopentyl]-α-ethyl-, rel- represents a multifaceted compound with significant promise across multiple scientific domains. Its structural features align with contemporary research priorities, making it a subject of ongoing exploration in both academic and industrial settings. As the scientific community continues to prioritize molecular diversity and targeted therapy, this compound is poised to remain a key player in innovative chemical solutions.